Cas no 2228730-45-6 (tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate
• CAS No: 2228730-45-6
• MF: C₁₂H₂₀ClN₃O₂S
• MW: 305.824100494385
• CID: 6423302
• PubChem ID: 165669775
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate
• EN300-1889211
• 2228730-45-6
• tert-butyl N-[3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C12H20ClN3O2S/c1-11(2,3)18-10(17)16-7-12(4,6-14)8-5-15-9(13)19-8/h5H,6-7,14H2,1-4H3,(H,16,17)
• InChI Key： IZPBQYMPMMDPBB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)(CN)CNC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 305.0964758g/mol
• Monoisotopic Mass: 305.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate

Professional Introduction to Compound with CAS No. 2228730-45-6 and Product Name: *tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate*

CAS No. 2228730-45-6 is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its unique chemical structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The product name, tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate, provides a detailed insight into its molecular composition, highlighting key functional groups that contribute to its reactivity and biological activity.

The structure of this compound features a carbamate moiety linked to a tert-butyl group, which is a common substituent in pharmaceuticals for enhancing metabolic stability. The presence of a 2-chloro-1,3-thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements suggests that this compound may exhibit multifunctional activity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel thiazole-based compounds due to their broad spectrum of biological activities. Research has shown that thiazole derivatives can interact with various biological targets, leading to potential therapeutic applications. For instance, studies have demonstrated the efficacy of thiazole compounds in inhibiting enzymes involved in cancer cell proliferation and inflammation. The specific substitution pattern in tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate may contribute to its unique pharmacological profile, making it a valuable asset in the search for new drugs.

The carbamate group in this compound not only contributes to its stability but also serves as a versatile functional handle for further chemical modifications. This feature allows chemists to explore various derivatization strategies, enabling the optimization of biological activity and pharmacokinetic properties. Such flexibility is crucial in drug development, where the fine-tuning of molecular structure can significantly impact efficacy and safety.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential bioactivity. By leveraging computational methods, researchers can predict the interactions between tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate and biological targets, thereby accelerating the drug discovery process. These computational approaches have been successfully applied to identify lead compounds with high affinity for therapeutic targets, reducing the time and cost associated with traditional experimental screening.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like this one, often employing catalytic processes that minimize waste and improve sustainability. The tert-butyl group, in particular, plays a critical role in determining the compound's solubility and metabolic stability, which are essential factors in drug development.

Evaluation of the pharmacological properties of tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate has revealed promising results in preclinical studies. These studies have focused on assessing its interaction with various enzymes and receptors relevant to human health. The compound's ability to modulate these targets suggests potential therapeutic applications in areas such as oncology and inflammatory diseases. Further research is ongoing to elucidate its mechanism of action and explore its clinical potential.

The role of thiazole derivatives in medicinal chemistry continues to expand as new synthetic strategies and computational tools become available. Researchers are increasingly leveraging these tools to design innovative molecules with tailored biological activities. The case of CAS No. 2228730-45-6 exemplifies how structural modifications can lead to significant changes in pharmacological properties, highlighting the importance of interdisciplinary collaboration between chemists and biologists.

In conclusion, tert-butyl N-3-amino-2-(2-chloro-1,3-thiazol-5-yl)-2-methylpropylcarbamate represents a fascinating example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery. As research progresses, this compound may contribute to the development of new therapeutic agents that address unmet medical needs.